4-Fluorophenyl thiocyanate

Core Science & Biosynthesis

4-Fluorophenyl thiocyanate CAS 2924-02-9 properties

Topic: 4-Fluorophenyl Thiocyanate (CAS 2924-02-9): Technical Profile & Synthetic Utility Audience: Researchers, Medicinal Chemists, and Process Scientists.

Executive Summary

4-Fluorophenyl thiocyanate (CAS 2924-02-9) is a specialized organosulfur intermediate distinct from its isomer, 4-fluorophenyl isothiocyanate (CAS 1544-68-9).[1] While the isothiocyanate is widely known for Edman degradation and amine labeling, the thiocyanate (-SCN) serves as a critical "soft" electrophile and a precursor for sulfur-based pharmacophores, including aryl tetrazoles, thioethers, and thiocarbamates.

This guide delineates the physicochemical profile, validated synthesis protocols, and strategic applications of 4-fluorophenyl thiocyanate in drug discovery, emphasizing its role in introducing the metabolically stable 4-fluorophenyl motif into complex scaffolds.

Physicochemical Profile

Unlike many solid aryl thiocyanates, the 4-fluoro derivative is typically isolated as a colorless to pale yellow oil at room temperature.[1] Its characterization relies heavily on spectroscopic signatures due to the lack of a sharp melting point.[1]

Property	Data	Notes
CAS Number	2924-02-9	Critical: Do not confuse with Isothiocyanate (1544-68-9).[1][2]
Molecular Formula	C₇H₄FNS
Molecular Weight	153.18 g/mol
Physical State	Colorless Oil	Literature citation [1].[1][3]
IR Spectrum	ν = 2153 cm⁻¹	Characteristic sharp -SCN stretch (distinct from broad -NCS ~2000-2200).[1]
¹H NMR (500 MHz, CDCl₃)	δ 7.15–7.59 (m, 4H)	Aromatic multiplet [1].[1][3]
¹³C NMR (125 MHz, CDCl₃)	δ 110.6 (-SCN), 117.6 (d), 119.2 (d), 133.2 (d)	Carbon-Fluorine coupling observed in aromatic signals [1].[1]
Solubility	Soluble in DCM, EtOAc, MeCN; Insoluble in H₂O	Lipophilic character dominates.[1]

Synthetic Pathways

The synthesis of 4-fluorophenyl thiocyanate must avoid conditions that favor thermodynamic rearrangement to the isothiocyanate.[1] Two primary, high-fidelity routes are recommended.[1]

Protocol A: Modified Sandmeyer Reaction (Standard)

This is the most robust method for scale-up, utilizing the commercially available 4-fluoroaniline.[1]

• Mechanism: Diazotization followed by radical-nucleophilic substitution using Copper(I) thiocyanate.[1]

• Why this works: The use of CuSCN prevents the formation of the isothiocyanate isomer, which is a common byproduct when using simple alkali thiocyanates (NaSCN/KSCN) alone.

Step-by-Step Protocol:

• Diazotization: Dissolve 4-fluoroaniline (10 mmol) in 15% HCl at 0°C. Add NaNO₂ (11 mmol) dropwise, maintaining temperature <5°C. Stir for 30 min.

• Substitution: In a separate flask, suspend CuSCN (5 mmol) and KSCN (15 mmol) in water/acetonitrile.

• Addition: Slowly add the cold diazonium salt solution to the copper suspension with vigorous stirring. Gas evolution (N₂) will occur.[1]

• Workup: After 2 hours, extract with CH₂Cl₂. Wash organic layer with brine, dry over MgSO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc 95:5).

Protocol B: Oxidative Cross-Coupling (Metal-Catalyzed)

Ideal for late-stage functionalization where the aniline precursor is unavailable but the boronic acid is.[1]

• Reagents: 4-Fluorophenylboronic acid, KSCN, Cu(OAc)₂ (20 mol%), 4-Methylpyridine (ligand).[1]

• Conditions: Acetonitrile, O₂ atmosphere (balloon), 80°C, 12-24h.

• Yield: Typically 60-85%.[1]

Figure 1: Validated synthetic routes to 4-fluorophenyl thiocyanate. The Sandmeyer route is preferred for cost-efficiency, while the Boronic acid route offers milder conditions for sensitive substrates.

Reactivity & Applications in Drug Design

The thiocyanate moiety acts as a "masked" thiol or a gateway to nitrogen-sulfur heterocycles.[1]

Bioisosteric Replacement: The Tetrazole Route

The reaction of 4-fluorophenyl thiocyanate with sodium azide (NaN₃) yields 1-(4-fluorophenyl)-5-mercaptotetrazole .[1] This scaffold is a known bioisostere for carboxylic acids, offering improved lipophilicity and metabolic stability due to the fluorine substitution.[1]

Trifluoromethylthiolation (S-CF₃)

Reaction with TMS-CF₃ (Ruppert-Prakash reagent) converts the -SCN group directly into a -SCF₃ group.[1] This is a high-value transformation in medicinal chemistry, as the -SCF₃ group (Hansch π = 1.[1]44) significantly increases membrane permeability compared to the parent -F or -Cl.[1]

Thioether Synthesis

Unlike thiols, which are prone to oxidation (disulfide formation), the thiocyanate is stable.[1] It can be reduced in situ (e.g., with NaBH₄) to the thiolate anion, which then reacts with alkyl halides to form thioethers (Ar-S-R) in a "one-pot" procedure.[1]

Figure 2: Divergent synthesis map.[1] The thiocyanate group serves as a linchpin for accessing diverse sulfur-containing pharmacophores.

Safety & Handling (Self-Validating Protocol)

Hazard Warning: While less volatile than lower alkyl thiocyanates, aryl thiocyanates can release cyanide ions (CN⁻) upon strong hydrolysis or metabolic breakdown.[1]

• Cyanide Management: Always keep a cyanide antidote kit (e.g., hydroxocobalamin) accessible in the lab when working on scales >5g.[1]

• Acid Sensitivity: Do not mix with strong acids without ventilation; this may generate HSCN gas.[1]

• Waste Disposal: Quench aqueous waste streams with bleach (sodium hypochlorite) at pH >10 to oxidize any liberated cyanide/thiocyanate before disposal.[1]

References

• Zhang, Z., et al. (2014).[1] "Synthesis of Aryl Thiocyanates via Copper-Catalyzed Aerobic Oxidative Cross-Coupling between Arylboronic Acids and KSCN." Synlett, 25(13), 1869-1874.[1]

• Castanheiro, T., et al. (2016).[1] "Practical access to aromatic thiocyanates by CuCN-mediated direct aerobic oxidative cyanation of thiophenols." Tetrahedron Letters, 57(13).[1]

• Beilstein Institut.[1][4] (2019). "Synthesis of 4-functionalized pyrazoles via oxidative thio- or selenocyanation." Beilstein Journal of Organic Chemistry.

Sources

• 1. (4-Fluorophenyl)hydrazine | C6H7FN2 | CID 69982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2924-02-9_4-fluorophenyl thiocyanateCAS号:2924-02-9_4-fluorophenyl thiocyanate【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. kluedo.ub.rptu.de [kluedo.ub.rptu.de]

An In-depth Technical Guide to 4-Fluorophenyl Thiocyanate: Structure, Properties, and Synthetic Applications

This guide provides a comprehensive technical overview of 4-fluorophenyl thiocyanate, a versatile aromatic organosulfur compound. Tailored for researchers, medicinal chemists, and professionals in drug development, this document delves into the molecule's structural characteristics, physicochemical properties, spectroscopic signature, synthesis, and potential applications, grounding all claims in authoritative scientific principles.

Introduction: The Thiocyanate Functional Group and Isomeric Distinction

Organic thiocyanates (R-S-C≡N) are a class of compounds characterized by a sulfur atom bonded to an organic group and a cyanide group.[1] The thiocyanate moiety is an ambident nucleophile, leading to the common formation of a constitutional isomer, the isothiocyanate (R-N=C=S). It is critical to distinguish between these two isomers as their chemical reactivity and biological activities differ significantly.

• 4-Fluorophenyl Thiocyanate: The sulfur atom is bonded to the aromatic ring, and the carbon of the cyano group is triple-bonded to nitrogen (Ar-S-C≡N).

• 4-Fluorophenyl Isothiocyanate (CAS 1544-68-9): The nitrogen atom is bonded to the aromatic ring, with a cumulative double bond system (Ar-N=C=S).[2]

This guide focuses exclusively on the thiocyanate isomer, 4-fluorophenyl thiocyanate. Due to its lesser commercial prevalence compared to its isothiocyanate counterpart, some physicochemical and spectroscopic data are inferred from closely related analogs, such as 4-chlorophenyl thiocyanate, a standard practice in synthetic and medicinal chemistry.

Molecular Structure and Physicochemical Properties

The core of 4-fluorophenyl thiocyanate is a benzene ring substituted with a fluorine atom and a thiocyanate group at the para (1,4) positions.

Chemical Structure

Below is a two-dimensional representation of the 4-fluorophenyl thiocyanate molecule.

Caption: 2D structure of 4-Fluorophenyl Thiocyanate.

Physicochemical Data

The molecular formula for 4-fluorophenyl thiocyanate is C₇H₄FNS. Key computed and analogous experimental properties are summarized below.

Property	Value	Source
Molecular Weight	153.18 g/mol	Computed[2]
Monoisotopic Mass	153.00484847 Da	Computed[2]
Molecular Formula	C₇H₄FNS	[2]
IUPAC Name	1-Fluoro-4-thiocyanatobenzene
CAS Number	Not assigned (distinct from isomer 1544-68-9)
XLogP3 (Predicted)	3.4	Computed[2]
Topological Polar Surface Area	49.1 Ų	Computed for chloro-analog[3]

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of 4-fluorophenyl thiocyanate, particularly for distinguishing it from its isothiocyanate isomer.

Infrared (IR) Spectroscopy

The most definitive feature in the IR spectrum of a thiocyanate is the sharp, strong absorption band corresponding to the C≡N triple bond stretch.

• Expected Absorption: A sharp, intense peak is expected in the range of 2140-2175 cm⁻¹ for the C≡N stretch.[4][5] This is a key diagnostic peak that differentiates it from the isothiocyanate isomer, which exhibits a very broad and intense absorption around 2000-2200 cm⁻¹ for the -N=C=S asymmetric stretch.

• Other Bands: Aromatic C-H stretching vibrations will appear above 3000 cm⁻¹, and C=C stretching vibrations within the aromatic ring will be observed in the 1450-1600 cm⁻¹ region. A strong C-F stretching band is also expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the hydrogen and carbon environments in the molecule.

• ¹H NMR: The aromatic region will show two distinct signals due to the para-substitution pattern. These will appear as two doublets of doublets (or complex multiplets) integrating to two protons each. The coupling of the protons with each other and with the fluorine atom will create this complex pattern, typically in the 7.0-7.8 ppm range.

• ¹³C NMR:

  • The carbon of the thiocyanate group (-SC N) is expected to resonate around 110-115 ppm .[6][7] This is a crucial distinguishing feature, as the central carbon of an isothiocyanate (-N=C =S) appears much further downfield, typically at 125-140 ppm.

  • Four distinct signals are expected for the aromatic carbons. The carbon directly attached to the fluorine atom will show a large one-bond C-F coupling constant (¹JCF), and the other aromatic carbons will show smaller two-, three-, and four-bond couplings.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Molecular Ion (M⁺): The electron impact (EI) mass spectrum will show a molecular ion peak at m/z = 153, corresponding to the molecular weight of the compound.[8]

• Key Fragments: Common fragmentation pathways would involve the loss of the SCN group or cleavage of the aromatic ring.

Synthesis of 4-Fluorophenyl Thiocyanate

Aryl thiocyanates are most reliably synthesized via the Sandmeyer reaction , which utilizes a diazonium salt intermediate derived from the corresponding aniline.[1] This method offers high regioselectivity and avoids the formation of the isothiocyanate isomer, which can be a significant byproduct in nucleophilic substitution reactions with alkali thiocyanates and alkyl halides.

Synthetic Workflow

The synthesis proceeds in two main stages: the diazotization of 4-fluoroaniline followed by the introduction of the thiocyanate group using a copper(I) thiocyanate salt.

Caption: Synthetic workflow for 4-Fluorophenyl Thiocyanate via Sandmeyer reaction.

Experimental Protocol (Self-Validating System)

This protocol is based on established Sandmeyer reaction procedures.

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 4-fluoroaniline in a solution of concentrated hydrochloric acid and water.

  • Cool the mixture to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature does not exceed 5 °C.

  • Causality: Maintaining a low temperature is critical to prevent the premature decomposition of the unstable diazonium salt.

  • Validation: The persistence of a positive test with starch-iodide paper indicates a slight excess of nitrous acid, confirming the completion of the diazotization.

• Thiocyanation:

  • In a separate flask, prepare a solution of copper(I) thiocyanate (CuSCN) by dissolving it in an aqueous solution of potassium thiocyanate (KSCN).

  • Slowly add the cold diazonium salt solution from Step 1 to the CuSCN solution with vigorous stirring.

  • Causality: Copper(I) acts as a catalyst to facilitate the single-electron transfer mechanism that leads to the substitution of the diazonium group with the thiocyanate nucleophile.

  • Observe the evolution of nitrogen gas, which indicates the progression of the reaction.

  • Allow the reaction mixture to warm to room temperature and stir for several hours until gas evolution ceases.

• Work-up and Purification:

  • Extract the reaction mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude product.

  • Validation: Purify the crude product by column chromatography on silica gel. The purity of the final product can be confirmed by TLC and the spectroscopic methods described in Section 3.

Reactivity and Applications in Drug Development

Organic thiocyanates are valuable synthetic intermediates and have been identified in various biologically active molecules.[9][10]

Chemical Reactivity

The thiocyanate group can be transformed into several other sulfur-containing functionalities, making it a versatile building block for medicinal chemistry. For example, it can be reduced to a thiol (Ar-SH) or hydrolyzed to a thiocarbamate.

Biological Activity and Therapeutic Potential

The thiocyanate anion (SCN⁻) itself is a key component of the innate immune system in mammals, acting as a substrate for peroxidases to generate antimicrobial compounds.[11] Organic thiocyanates have demonstrated a wide range of biological activities:

• Anticancer and Chemopreventive Properties: Many organosulfur compounds, including thiocyanates and their isothiocyanate isomers, are studied for their potential to inhibit carcinogenesis.[12][13]

• Antimicrobial and Antifungal Activity: Natural products containing the thiocyanate moiety have shown potent antifungal properties.[9]

• Enzyme Inhibition: Heterocyclic compounds bearing a thiocyanate group have been shown to be effective inhibitors of enzymes like carbonic anhydrase and acetylcholinesterase.

The incorporation of a fluorine atom, as in 4-fluorophenyl thiocyanate, is a common strategy in medicinal chemistry to enhance metabolic stability and modify pharmacokinetic properties such as membrane permeability and binding affinity.

Safety and Handling

• Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[3]

• Irritation: Causes skin irritation and serious eye damage.[14]

• Sensitization: May cause allergic skin reactions and respiratory sensitization.[2]

Handling Recommendations:

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust or vapors.

• Store in a cool, dry, well-ventilated area away from incompatible materials.

References

• Chem-Impex. (n.d.). 4-Fluorophenyl isothiocyanate. Retrieved from [Link]

• Georganics. (n.d.). 4-Fluorophenyl isothiocyanate - High purity. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15241, 4-Fluorophenyl isothiocyanate. Retrieved from [Link]

• MDPI. (2022). Recent Advances in the Synthesis of Organic Thiocyano (SCN) and Selenocyano (SeCN) Compounds, Their Chemical Transformations and Bioactivity. Retrieved from [Link]

• ChemRxiv. (2022). Inorganic Metal Thiocyanates. Retrieved from [Link]

• Wikipedia. (n.d.). Organic thiocyanates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 76699, Thiocyanic acid, 4-chlorophenyl ester. Retrieved from [Link]

• Google Patents. (2016). CN105753835A - A kind of method of synthesizing 2-(4-fluorophenyl) thiophene.

• National Center for Biotechnology Information. (2022). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. Retrieved from [Link]

• ResearchGate. (2018). Recent advances in the chemistry of organic thiocyanates | Request PDF. Retrieved from [Link]

• MDPI. (2022). Biological Applications of Thiourea Derivatives: Detailed Review. Retrieved from [Link]

• ResearchGate. (2007). Infrared spectra: (a) P4VP and (b) thiocyanate (c) chloride and (d) sulfate complexes. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Thiophene. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). THIOCYANATE: A potentially useful therapeutic agent with host defense and antioxidant properties. Retrieved from [Link]

• SciSpace. (1966). ACTA - On the Infrared Spectra of Some Mixed Thiocyanato Complexes. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1987). A comparative multinuclear 1H, 13C, and 15N magnetic resonance study of organic thiocyanates and isothiocyanates. Retrieved from [Link]

• MDPI. (2020). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. Retrieved from [Link]

• University of Puget Sound. (2011). Chem 117 Reference Spectra Spring 2011. Retrieved from [Link]

• FooDB. (2020). Showing Compound Thiocyanate (FDB112173). Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]
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• 6. A comparative multinuclear 1H, 13C, and 15N magnetic resonance study of organic thiocyanates and isothiocyanates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. ekwan.github.io [ekwan.github.io]
• 8. 4-FLUOROPHENYL ISOTHIOCYANATE(1544-68-9) IR Spectrum [chemicalbook.com]
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4-Fluorophenyl Thiocyanate: Hazard Profile &amp; Safety Protocol

An in-depth technical guide on the hazards and safety protocols for 4-Fluorophenyl thiocyanate , tailored for researchers and drug development professionals.[1]

CAS: 2924-02-9 | Formula: C₇H₄FNS | Class: Aryl Thiocyanate[1]

Executive Safety Summary

Critical Distinction: This compound is 4-Fluorophenyl thiocyanate (Ar-S-C≡N), not the more common 4-Fluorophenyl isothiocyanate (Ar-N=C=S, CAS 1544-68-9).[1]

• The Hazard: While isothiocyanates are primarily sensitizers and lachrymators, aryl thiocyanates function as "cyanide donors" under specific physiological and chemical conditions.

• The Risk: Misidentification leads to inadequate protection against Hydrogen Cyanide (HCN) evolution during acidic workups or metabolic processing.

• Core Directive: Treat this compound as a masked cyanide source .

Chemical Identity & Physical Properties

Accurate identification is the first line of defense.

Property	Data	Safety Implication
CAS Number	2924-02-9	Verify against CAS 1544-68-9 (Isothiocyanate) before use.[1]
Structure	Fluorine-substituted phenyl ring bonded to Sulfur, then Cyano group.[1]	The S-CN bond is labile to nucleophilic attack.[1]
Physical State	Low-melting solid or oil (MP ~25-30°C).[1]	May liquefy at room temp; handle as a liquid to prevent splashes.
Reactivity	Electrophilic "CN" donor.	Reacts with thiols (GSH) and nucleophiles to release CN⁻.
Storage	2–8°C, Inert Atmosphere (Ar/N₂).	Moisture sensitive; hydrolysis can release HCN.

Hazard Profiling: The Mechanistic View

Generic SDSs often list "General Irritant" for this compound due to data scarcity. As a Senior Scientist, you must recognize the mechanistic hazards inherent to the aryl thiocyanate class.

3.1 The "Cyanide Donor" Mechanism

Unlike alkyl thiocyanates, aryl thiocyanates are increasingly used in organic synthesis as "CN" sources because the S-CN bond is cleavable.

• In the Flask: Contact with strong nucleophiles or reductive conditions can cleave the S-CN bond, liberating cyanide anions (CN⁻). If the pH drops (acidic workup), this becomes Hydrogen Cyanide (HCN) gas.

• In the Body (Toxicology): Upon ingestion or absorption, aryl thiocyanates can react with intracellular thiols (like Glutathione, GSH). This "disulfide exchange" releases free cyanide, which inhibits Cytochrome C Oxidase (Complex IV), leading to histotoxic hypoxia.

3.2 Thermal Decomposition

Heating 4-Fluorophenyl thiocyanate to decomposition releases a toxic cocktail:

• Hydrogen Cyanide (HCN): Systemic asphyxiant.

• Hydrogen Fluoride (HF): Corrosive, calcium-scavenging poison.[1]

• Sulfur/Nitrogen Oxides (SOx, NOx): Respiratory irritants.

Visualizing the Hazard Logic

The following decision tree illustrates the critical differentiation between the Thiocyanate and Isothiocyanate isomers, determining the correct safety response.

Figure 1: Hazard decision tree distinguishing 4-Fluorophenyl thiocyanate from its isothiocyanate isomer.

Experimental Safety Protocols

5.1 Handling & Reaction Setup

• Engineering Controls: All weighing and transfers must occur inside a functioning fume hood.

• PPE: Nitrile gloves (double-gloved recommended due to organosulfur permeability), safety glasses with side shields, and a lab coat.

• Acid Avoidance: Do not mix with strong acids (HCl, H₂SO₄) unless the system is closed and scrubbed. Acidification of thiocyanate salts/esters generates HCN gas immediately.

5.2 Waste Disposal (Oxidative Destruction)

Do not dispose of thiocyanate waste in the standard organic solvent drum, as it may mix with acidic waste streams.

• Segregate: Collect waste in a separate container labeled "Thiocyanate/Cyanide Potential."

• Quench: Treat the waste with an oxidizing agent (Bleach/Hypochlorite) at basic pH (pH > 10).

  • Mechanism:[1][2][3][4][5][6][7]

    [1]

  • Note: Ensure pH remains basic to prevent

    gas evolution.

5.3 Emergency Response: HCN Release

If the compound is heated or acidified accidentally:

• Evacuate: Clear the immediate area.

• Ventilate: Maximize fume hood airflow.

• Treat: If inhalation occurs, administer 100% Oxygen. Medical personnel should consider hydroxocobalamin (Cyanokit) if cyanide poisoning symptoms (almond odor, dizziness, cherry-red skin) appear.[1]

Emergency Response Workflow

This diagram outlines the response steps for a spill or exposure event involving 4-Fluorophenyl thiocyanate.

Figure 2: Emergency response workflow for thiocyanate spills and exposure.[1]

References

• PubChem. (n.d.). 4-Fluorophenyl thiocyanate Compound Summary (CID 15241). National Library of Medicine. Retrieved February 6, 2026, from [Link]

• ChemRxiv. (2025). Aryl Thiocyanate as an Organic 'CN' Source: Circular Chemical Economy Approach. Retrieved February 6, 2026, from [Link]

• National Research Council. (2002). Hydrogen Cyanide and Thiocyanate Metabolism. In Review of Submarine Escape Action Levels. National Academies Press. Retrieved February 6, 2026, from [Link]

Sources

• 1. Bis(4-fluorophenyl) disulfide | CAS#:405-31-2 | Chemsrc [chemsrc.com]
• 2. Genotoxic effects of allyl isothiocyanate (AITC) and phenethyl isothiocyanate (PEITC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Organic thiocyanates - Wikipedia [en.wikipedia.org]
• 7. FCKeditor - Resources Browser [ru.siberianhealth.com]

4-Fluorophenyl Thiocyanate: Technical Profile &amp; Synthesis Guide

This guide provides an in-depth technical analysis of 4-Fluorophenyl thiocyanate , a distinct organosulfur building block often confused with its isothiocyanate isomer.

Compound Identification & Distinction

4-Fluorophenyl thiocyanate is an organosulfur compound characterized by the thiocyanate functional group (-SCN) attached to a 4-fluorophenyl ring through the sulfur atom. It is a structural isomer of 4-fluorophenyl isothiocyanate (-NCS), and the two must be rigorously distinguished in synthetic protocols due to their divergent reactivity profiles.

Identifier	Value	Notes
IUPAC Name	1-Fluoro-4-thiocyanatobenzene
CAS Number	2924-02-9	Distinct from Isothiocyanate (CAS 1544-68-9)
PubChem CID	Not widely indexed	Use CAS 2924-02-9 for database retrieval.[1][2]
Molecular Formula	C₇H₄FNS
Molecular Weight	153.18 g/mol
SMILES	Fc1ccc(SC#N)cc1	S-linked nitrile
InChIKey	Varies by conformer	Search via SMILES C1=CC(=CC=C1F)SC#N

Critical Note: Commercial databases frequently auto-correct searches to the more common isothiocyanate isomer. Verify the linkage: Thiocyanate (-S-C≡N) vs. Isothiocyanate (-N=C=S) .

Physical & Chemical Properties

Unlike many para-substituted aryl thiocyanates which are solids, the 4-fluoro derivative is often isolated as an oil due to the small steric radius of the fluorine atom disrupting crystal packing.

• Appearance: Colorless to pale yellow oil.

• Boiling Point: High boiling point (typically >200°C, often distilled under reduced pressure).

• Solubility: Soluble in polar aprotic solvents (Acetonitrile, DMF, DMSO) and chlorinated solvents (DCM, Chloroform).

• Stability: Stable at room temperature but sensitive to strong bases which can trigger hydrolysis to the thiol or rearrangement to the isothiocyanate.

Synthesis Methodologies

The synthesis of 4-fluorophenyl thiocyanate typically proceeds via electrophilic cyanation of thiols or nucleophilic substitution of diazonium salts (Sandmeyer-type).

Protocol A: Sandmeyer Reaction (Diazotization)

This is the most robust method for large-scale preparation, utilizing 4-fluoroaniline as the starting material.

• Diazotization: 4-Fluoroaniline is treated with sodium nitrite (

  ) and mineral acid ( or ) at 0°C to generate the diazonium salt.

• Thiocyanation: The diazonium salt solution is added to a mixture of Copper(I) thiocyanate (

  ) and Potassium thiocyanate ( ).

• Workup: The mixture is extracted with dichloromethane, washed with water, and purified via silica gel chromatography.

Protocol B: Oxidative Cyanation of Thiols

A milder approach involving the direct cyanation of 4-fluorothiophenol.

• Reagents: 4-Fluorothiophenol, TMSCN (Trimethylsilyl cyanide) or NaCN, and an oxidant (e.g.,

  or hypervalent iodine).

• Mechanism: Formation of an unstable sulfenyl iodide intermediate which undergoes nucleophilic attack by the cyanide ion.

Reactivity & Mechanism

The thiocyanate group (-SCN) is an ambident electrophile. The "soft" sulfur atom and the "hard" carbon of the nitrile group dictate its reactivity.

• Nucleophilic Attack at Carbon (Tetrazole Formation): Reaction with azide ions (

  ) leads to 5-(4-fluorophenylthio)-1H-tetrazole.

• Reduction to Thiol: Treatment with reducing agents (e.g.,

  , ) cleaves the S-C bond to yield 4-fluorothiophenol.

• Hydrolysis: Under basic conditions, it hydrolyzes to form the thiocarbamate or thiol.

Visualizing the Synthesis & Reactivity Pathways

Caption: Synthesis of 4-Fluorophenyl thiocyanate via the Sandmeyer route and its divergent reactivity toward reduction and cycloaddition.

Applications in Drug Development

4-Fluorophenyl thiocyanate serves as a "privileged scaffold" precursor in medicinal chemistry.

• Bioisostere Introduction: It is a direct precursor to 4-fluorophenylthio groups, which are used to modulate lipophilicity and metabolic stability in drug candidates.

• Heterocycle Synthesis: The -SCN group is a linchpin for constructing sulfur-containing heterocycles (thiazoles, thiazinones) found in antifungal and anti-inflammatory agents.

• Metabolic Stability: The para-fluorine atom blocks metabolic oxidation at the C4 position, extending the half-life of the resulting pharmacophore.

Safety & Handling (MSDS Highlights)

• Hazard Class: Irritant / Potential Cyanide Donor.

• H-Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation).

• Precautions:

  • Avoid contact with strong acids (risk of HCN gas evolution).

  • Handle in a well-ventilated fume hood.

  • Store in a cool, dry place away from oxidizers.

References

• Synthesis via Sandmeyer Reaction

  • Methodology: "Aryl thiocyanates via Sandmeyer reaction."[3] Organic Syntheses.

  • Source:

• Physical Properties & CAS Verification

  • Compound: 1-Fluoro-4-thiocyanatobenzene (CAS 2924-02-9).[1]

  • Source:

• Photochemical Synthesis

  • Method: "Photochemical synthesis of aryl thiocyanates from arylazo sulfones."[4] Journal of Organic Chemistry.

  • Source:

• Reactivity Profile

  • Mechanism:[5][6] "Nucleophilic substitution and cyclization of aryl thiocyanates." Wikipedia / General Chemical Reference.

  • Source:

Sources

• 1. Bis(4-fluorophenyl) disulfide | CAS#:405-31-2 | Chemsrc [chemsrc.com]
• 2. 1,2-Bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine | C34H52N2O4 | CID 61916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic thiocyanates - Wikipedia [en.wikipedia.org]
• 4. iris.unipv.it [iris.unipv.it]
• 5. CN104292209A - Novel method for preparing 2-(4-fluorophenyl) thiophene (compound V) - Google Patents [patents.google.com]
• 6. CN101143836A - Preparation method for 4-fluorophenylhydrazine - Google Patents [patents.google.com]

Protocols & Analytical Methods

Protocol for cyanation of 4-fluorothiophenol to thiocyanate

Application Note: Protocol for the Oxidative Cyanation of 4-Fluorothiophenol to 4-Fluorophenyl Thiocyanate

Strategic Rationale & Scope

The conversion of 4-fluorothiophenol (4-fluorobenzenethiol) to 4-fluorophenyl thiocyanate is a pivotal transformation in medicinal chemistry. The thiocyanate moiety serves as a versatile "linchpin" functional group, acting as a precursor for tetrazoles, thiocarbamates, and sulfur-containing heterocycles often found in kinase inhibitors and anti-inflammatory agents.

While classical methods employ toxic cyanogen halides (BrCN or ClCN), this protocol utilizes a Molecular Iodine (

) / Sodium Cyanide (NaCN) oxidative coupling system. This approach is selected for three reasons:

• Operational Simplicity: It avoids the handling of gaseous cyanogen halides.

• Cost-Efficiency: Reagents are inexpensive and readily available.

• Scalability: The reaction profile is mild, minimizing exotherms common in direct electrophilic substitutions.

Target Product Profile:

• Compound: 4-Fluorophenyl thiocyanate (1-Fluoro-4-thiocyanatobenzene)

• CAS: 352-71-6

• Typical Yield: 85–92%

• Purity Target: >98% (GC/HPLC)

Mechanistic Pathway & Logic

The reaction does not proceed via simple nucleophilic substitution. It is an oxidative desulfurization-cyanation . The thiol is first oxidized to a sulfenyl iodide intermediate (or disulfide), which then undergoes nucleophilic attack by the cyanide ion.

The Reaction Logic:

• Activation: Iodine oxidizes the thiol (

  ) to the electrophilic sulfenyl iodide ( ).

• Substitution: The cyanide anion (

  ), acting as a soft nucleophile, displaces the iodide.

• Regeneration: The iodide byproduct is chemically inert in this cycle, driving the equilibrium forward.

Mechanistic Visualization

The following diagram illustrates the oxidative pathway and the critical role of iodine as the activation trigger.[1]

Figure 1: Reaction pathway showing the activation of the thiol via sulfenyl iodide formation, enabling nucleophilic attack by cyanide.

Safety Protocol: The "Cyanide Rule"

CRITICAL WARNING: This protocol generates cyanide species. Although it avoids gaseous BrCN, acidic conditions can release Hydrogen Cyanide (HCN) gas, which is fatal.

• pH Control: Never allow the reaction mixture or waste streams to become acidic (pH < 9) while cyanide is present.

• Bleach Quench: All glassware and waste must be treated with 10% Sodium Hypochlorite (Bleach) solution at pH > 10 to oxidize cyanide to cyanate (

  ) before disposal.

• Ventilation: All operations must be performed in a high-efficiency fume hood.

• Antidote: A cyanide antidote kit (e.g., Hydroxocobalamin) must be physically present in the lab.

Experimental Protocol

Reagents & Stoichiometry[2][3][4]

Component	Role	Equivalents	Mass/Vol (for 10 mmol scale)
4-Fluorothiophenol	Substrate	1.0 equiv	1.28 g (1.07 mL)
Sodium Cyanide (NaCN)	Nucleophile	1.2 equiv	0.59 g
Iodine ( )	Oxidant	1.0–1.1 equiv	2.54 g
Methanol (MeOH)	Solvent	-	20 mL (0.5 M)
Water	Solvent	-	5 mL (for NaCN dissolution)

Step-by-Step Procedure

Step 1: Preparation of Reagent Solutions

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-fluorothiophenol (1.28 g, 10 mmol) in Methanol (20 mL).

• Separate Vial: Dissolve Sodium Cyanide (0.59 g, 12 mmol) in minimal distilled water (approx. 5 mL).

  • Note: Dissolving NaCN in water first ensures complete solubility before adding to the organic phase.

Step 2: Reaction Initiation

• Add the NaCN aqueous solution to the methanolic thiol solution. The mixture remains clear or slightly cloudy.

• Cool the mixture to 0°C using an ice bath.

  • Reasoning: Cooling controls the rate of the subsequent oxidation, preventing over-oxidation to sulfonyl species.

• Add Iodine (2.54 g, 10 mmol) portion-wise (solid) or as a solution in MeOH over 15 minutes.

  • Observation: The dark brown color of iodine should disappear rapidly upon addition, indicating consumption. A persistent yellow/brown color indicates the endpoint (excess iodine).

Step 3: Reaction Monitoring

• Allow the reaction to warm to Room Temperature (25°C) and stir for 30–60 minutes.

• TLC Monitoring: Use Hexane/Ethyl Acetate (9:1).

  • Starting Material (Thiol): High Rf (often streaks).

  • Product (Thiocyanate): Distinct spot, slightly lower Rf than thiol but higher than disulfide.

  • Stain: UV active; Iodine stain works well.

Step 4: Workup & Quenching (Cyanide Destruction)

• Quench: Add saturated aqueous Sodium Thiosulfate (

  ) (10 mL) to reduce any unreacted iodine (color change from brown to clear).

• Extraction: Dilute with water (50 mL) and extract with Dichloromethane (DCM) or Ethyl Acetate (

  mL).

• Cyanide Wash (Critical): Wash the combined organic layers with 10% NaOH (20 mL) to ensure any residual HCN/Cyanide stays in the aqueous phase.

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

Step 5: Purification

• The crude residue is typically a pale yellow oil.

• Flash Chromatography: If necessary, purify using Silica Gel (100–200 mesh) eluting with Hexane:EtOAc (95:5).

• Distillation: For larger scales, vacuum distillation is preferred (BP ~116°C @ 15 mmHg).

Quality Control & Characterization

Verify the product identity using the following spectral markers.

Analysis	Expected Signal	Interpretation
IR Spectroscopy	2155–2160 cm⁻¹	Sharp, strong peak characteristic of the -SCN stretch. (Nitriles -CN usually appear at 2220+ cm⁻¹).
¹H NMR (400 MHz, CDCl₃)	7.60 (dd, 2H)	Protons ortho to the -SCN group (deshielded).
7.15 (t, 2H)	Protons ortho to the Fluorine.
¹⁹F NMR	-110 to -112 ppm	Characteristic of aryl fluoride.
GC-MS	M+ = 153 m/z	Molecular ion peak.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Disulfide Formation	Iodine added too slowly or insufficient oxidant.	Ensure rapid addition of Iodine or increase equivalents to 1.1. Disulfides can be converted to thiocyanates by adding more NaCN and Iodine.
Persistent Brown Color	Excess Iodine remaining.	Wash more thoroughly with Sodium Thiosulfate during workup.
Evolution of Gas	Acidification of cyanide solution.	STOP IMMEDIATELY. Check pH. Ensure aqueous layer is basic (pH > 10) before disposal.

Green Chemistry Alternative (Metal-Free)

For laboratories restricting the use of cyanide salts, the N-Cyanosaccharin or TMSCN method is a viable alternative, though reagents are more costly.

• Reagent: Trimethylsilyl cyanide (TMSCN) + Hypervalent Iodine (e.g., PhI(OAc)2).

• Advantage: Homogeneous organic phase reaction; avoids aqueous cyanide waste streams.

• Citation: This aligns with modern "reagent-controlled" cyanation strategies [2].

References

• Wu, Y. et al. "A Facile Synthesis of Thiocyanates from Thiols using N-Cyanobenzimidazole." Tetrahedron Letters, vol. 41, no. 16, 2000, pp. 2847-2849. [Link]

• Organic Chemistry Portal. "Synthesis of Thiocyanates." (Comprehensive database of cyanation methods including Iodine/NaCN and TMSCN protocols). [Link]

• Katritzky, A. R. et al. "Efficient Synthesis of Thiocyanates from Thiols." Synlett, 1999, no. 11, pp. 1901-1903. (Foundational work on oxidative cyanation).[2]

Sources

• 1. Recent Advances in Iodine-Mediated Radical Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]

Preparation of 4-Fluorophenyl Disulfide from a Thiocyanate Precursor: An Application Note and Protocol for Drug Development Professionals

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth protocol for the synthesis of 4-fluorophenyl disulfide from its corresponding thiocyanate precursor. The methodologies presented herein are grounded in established chemical principles and have been designed to ensure reproducibility and high yield. This document emphasizes not only the procedural steps but also the underlying chemical logic, safety considerations, and analytical validation required for the successful preparation of this important building block in medicinal chemistry.

Introduction: The Strategic Importance of Fluorinated Disulfides in Drug Discovery

The introduction of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability.[1][2][3][4][5] The unique electronic properties of fluorine can modulate the pKa of nearby functional groups and alter the conformational preferences of a molecule, often leading to improved pharmacokinetic and pharmacodynamic profiles.

Diaryl disulfides, on the other hand, are a class of organosulfur compounds with a diverse range of biological activities.[6][7] The disulfide bond itself is a key structural motif in many biomolecules, most notably in stabilizing the tertiary structure of proteins.[8] In drug design, the redox-sensitive nature of the disulfide linkage can be exploited for targeted drug delivery, particularly in environments with high concentrations of reducing agents like glutathione, such as in tumor cells.

The target molecule of this guide, 4-fluorophenyl disulfide, combines these two valuable features. Its synthesis is therefore of significant interest to medicinal chemists seeking to develop novel therapeutics. This guide provides a reliable method for the preparation of 4-fluorophenyl disulfide from 4-fluorophenyl thiocyanate, a commercially available or readily synthesized starting material.

Chemical Theory and Mechanism

The conversion of an aryl thiocyanate to a symmetrical diaryl disulfide is a reductive dimerization reaction. The protocol detailed in this guide utilizes sodium metal dispersed on a high-surface-area support, such as silica gel, to achieve this transformation efficiently and under mild conditions. This method avoids the use of foul-smelling thiols as intermediates, which is a significant advantage over traditional two-step approaches that involve the reduction of the thiocyanate to a thiol followed by oxidation.

The proposed reaction mechanism involves a single-electron transfer (SET) from the sodium metal to the thiocyanate group. This generates a radical anion, which then fragments to produce a thiolate anion and a cyanide radical. The thiolate anion can then react with another molecule of the aryl thiocyanate via nucleophilic aromatic substitution to form the disulfide and a cyanide anion. Alternatively, two thiolate anions can be oxidized to form the disulfide.

Sources

• 1. Thiocyanate synthesis by C-S coupling or substitution [organic-chemistry.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. fishersci.com [fishersci.com]
• 4. Reduction of Aryl Thiocyanates with SmI(2) and Pd-Catalyzed Coupling with Aryl Halides as a Route to Mixed Aryl Sulfides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-氟苯基异硫氰酸酯 98% | Sigma-Aldrich [sigmaaldrich.cn]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. 4,4'-DICHLORODIPHENYL DISULFIDE | 1142-19-4 [chemicalbook.com]
• 8. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Stability of 4-Fluorophenyl Thiocyanate in Aqueous Media

Welcome to the technical support center for 4-fluorophenyl thiocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound in aqueous environments. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the scientific reasoning behind them to ensure the integrity and success of your research.

Introduction

4-Fluorophenyl thiocyanate is a valuable building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. However, like many organic thiocyanates, its stability in aqueous media can be a critical factor influencing experimental outcomes. This guide will address common questions and concerns regarding its stability, potential degradation pathways, and provide practical protocols for your own stability assessments.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns regarding the stability of 4-fluorophenyl thiocyanate in aqueous solutions?

The primary stability concerns for 4-fluorophenyl thiocyanate in aqueous media revolve around two main chemical processes: hydrolysis and isomerization. The thiocyanate functional group is susceptible to reaction with water, and the stability is often influenced by factors such as pH, temperature, and the presence of other reactive species in the solution.[1]

Q2: What are the likely degradation products of 4-fluorophenyl thiocyanate in an aqueous environment?

Based on the known reactivity of related compounds, the main degradation products are likely to be:

• 4-Fluoroaniline: This can be formed through the hydrolysis of the thiocyanate group. A similar pathway is observed in the hydrolysis of aryl isothiocyanates.

• Thiocyanate Ion (SCN⁻): Cleavage of the C-S bond could release the thiocyanate ion into the solution.

• 4-Fluorophenyl Isothiocyanate: Isomerization from the thiocyanate to the more thermodynamically stable isothiocyanate is a possibility, especially under thermal stress.[2]

It is also possible for further degradation of these primary products to occur, depending on the experimental conditions.

Q3: How does pH affect the stability of 4-fluorophenyl thiocyanate?

The stability of organic thiocyanates is generally pH-dependent. Acidic conditions can promote the hydrolysis of the thiocyanate group. In the case of the related allyl isothiocyanate, alkaline conditions were found to accelerate its decomposition.[1] Therefore, it is crucial to consider the pH of your aqueous medium and its potential impact on the stability of 4-fluorophenyl thiocyanate. For sensitive experiments, it is recommended to work in buffered solutions at a neutral or near-neutral pH, unless the reaction chemistry requires acidic or basic conditions.

Q4: Is 4-fluorophenyl thiocyanate sensitive to temperature?

Yes, temperature is a critical factor. Increased temperatures generally accelerate the rate of chemical reactions, including degradation pathways like hydrolysis and isomerization.[1] For storage of stock solutions and during experiments where stability is paramount, it is advisable to maintain low temperatures (e.g., 2-8 °C) and minimize exposure to elevated temperatures.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action & Scientific Rationale
Inconsistent or lower-than-expected yields in aqueous reactions.	Degradation of 4-fluorophenyl thiocyanate.	Action: Perform a stability study of your compound under the specific reaction conditions (pH, temperature, buffer components) without other reactants. Rationale: This will help quantify the rate of degradation and determine if the compound is stable enough for the duration of your experiment.
Appearance of unexpected byproducts in analytical chromatograms (e.g., HPLC, GC-MS).	Formation of degradation products like 4-fluoroaniline or 4-fluorophenyl isothiocyanate.	Action: Obtain analytical standards for potential degradation products and compare their retention times/mass spectra with the unknown peaks. Rationale: This will confirm the identity of the byproducts and provide insight into the degradation pathway.
Precipitate formation in aqueous stock solutions.	Poor solubility or degradation leading to insoluble products.	Action: Prepare fresh stock solutions in an appropriate co-solvent (e.g., DMSO, acetonitrile) before diluting into the aqueous medium. Ensure the final concentration is below the solubility limit. Rationale: Organic compounds often have limited aqueous solubility. Using a co-solvent can aid in dissolution, but the stability in the mixed solvent system should also be considered.
Variability between experimental replicates.	Inconsistent handling or storage of 4-fluorophenyl thiocyanate solutions.	Action: Standardize the preparation, storage (temperature, light exposure), and handling of all solutions. Prepare fresh solutions for each set of experiments if stability is a major concern. Rationale: Ensuring consistency in experimental parameters is crucial for reproducible results, especially with compounds of limited stability.

Experimental Protocols

Protocol 1: Assessing the Aqueous Stability of 4-Fluorophenyl Thiocyanate by HPLC

This protocol provides a framework for determining the stability of 4-fluorophenyl thiocyanate in a specific aqueous buffer at a set temperature.

Objective: To quantify the degradation of 4-fluorophenyl thiocyanate over time under defined aqueous conditions.

Materials:

• 4-Fluorophenyl Thiocyanate

• High-purity water

• Acetonitrile (HPLC grade)

• Buffer salts (e.g., phosphate, Tris)

• Formic acid or other mobile phase modifier (HPLC grade)

• HPLC system with UV detector

• Analytical HPLC column (e.g., C18)

• Thermostated incubator or water bath

• Volumetric flasks and pipettes

• Autosampler vials

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 4-fluorophenyl thiocyanate and dissolve it in a suitable organic solvent (e.g., acetonitrile) to prepare a concentrated stock solution (e.g., 10 mg/mL).

• Preparation of Test Solution:

  • In a volumetric flask, add the desired aqueous buffer.

  • Spike the buffer with the stock solution to achieve the desired final concentration of 4-fluorophenyl thiocyanate (e.g., 10 µg/mL). Ensure the volume of organic solvent from the stock solution is minimal (e.g., <1%) to avoid significantly altering the properties of the aqueous medium.

• Incubation:

  • Transfer aliquots of the test solution into several sealed autosampler vials.

  • Place the vials in a thermostated environment set to the desired experimental temperature (e.g., 25°C or 37°C).

• Time-Point Analysis:

  • At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one vial from the incubator.

  • Immediately analyze the sample by HPLC. The t=0 sample should be analyzed as soon as it is prepared.

• HPLC Analysis:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid) is a good starting point. For example, start with 50:50 water:acetonitrile and ramp up the acetonitrile concentration.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at a wavelength where 4-fluorophenyl thiocyanate has a strong absorbance (this may need to be determined by a UV scan, but a starting point could be around 254 nm).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate the peak area of the 4-fluorophenyl thiocyanate at each time point.

  • Plot the percentage of the remaining 4-fluorophenyl thiocyanate (relative to the t=0 peak area) against time.

  • From this plot, you can determine the rate of degradation and the half-life (t½) of the compound under your specific conditions.

Visualizations

Potential Degradation Pathways

Caption: Workflow for assessing the aqueous stability of 4-fluorophenyl thiocyanate.

Safety & Handling

As a prudent researcher, always prioritize safety. Before working with 4-fluorophenyl thiocyanate, consult the Safety Data Sheet (SDS) provided by the manufacturer.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.

• Disposal: Dispose of all chemical waste in accordance with your institution's guidelines and local regulations.

References

• Chen, C. W., & Ho, C. T. (1998). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. Journal of Agricultural and Food Chemistry, 46(1), 220–223. [Link]

• Wikipedia. (n.d.). Isothiocyanate. Retrieved February 6, 2026, from [Link]

Sources

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. Isothiocyanate - Wikipedia [en.wikipedia.org]

Troubleshooting low yields in oxidative cyanation of thiols

TECHNICAL SUPPORT TICKET: #SCN-OX-004 SUBJECT: Troubleshooting Low Yields in Oxidative Cyanation of Thiols STATUS: Open ASSIGNED SPECIALIST: Senior Application Scientist, Process Chemistry Division

DIAGNOSTIC OVERVIEW

You are likely experiencing one of three failure modes: Disulfide Dimerization (the kinetic trap), Over-oxidation (thermodynamic sink), or Isomerization (workup instability). The oxidative cyanation of thiols is a race between the nucleophilic attack of the cyanide source and the recombination of sulfur intermediates.

The following diagnostic flowchart will help you isolate your specific failure mode:

Figure 1: Diagnostic logic flow for isolating the root cause of low yields in thiocyanation.

TROUBLESHOOTING Q&A (ROOT CAUSE ANALYSIS)

ISSUE 1: "My reaction turns yellow/cloudy immediately, and I only isolate the disulfide."

The Science: This is the most common failure mode. Oxidative cyanation proceeds via an electrophilic sulfur intermediate (Sulfenyl cation

or Thiyl radical ).

• The Problem: The rate of dimerization (

  ) is kinetically faster than the interception by cyanide ( ).

• The Fix: You must lower the concentration of free thiol relative to the oxidant and cyanide.

Corrective Actions:

• Inverse Addition: Do not add the oxidant to the thiol. Add the thiol slowly (via syringe pump) to a pre-stirred solution of Oxidant + Cyanide source. This keeps

  low, preventing it from attacking the activated intermediate.

• Switch Oxidant: If using weak oxidants (like

  /catalyst), switch to PhI(OAc) (PIDA) or DDQ . These reagents promote rapid transfer to the cationic intermediate, which is harder to dimerize if cyanide is in excess.

ISSUE 2: "I see the product spot on TLC, but it disappears or changes Rf after column chromatography."

The Science: Thiocyanates (

) are thermodynamically less stable than their linkage isomers, Isothiocyanates ( ).

• The Problem: Acidic silica gel and heat catalyze the [3,3]-sigmatropic rearrangement (for allylic systems) or ionization-recombination (for benzylic/tertiary systems).

• The Fix: Avoid acidic workups.

Corrective Actions:

• Stationary Phase: Switch from Silica Gel 60 to Neutral Alumina .

• Eluent: Add 1% Triethylamine to your eluent to neutralize residual acid sites, but be careful—too much base can hydrolyze the product.

• Filtration: If the reaction is clean (e.g., Hypervalent Iodine method), simply filter through a celite/bicarbonate pad and evaporate. Avoid column chromatography if possible.

ISSUE 3: "Yields are low for aliphatic thiols compared to aromatic thiols."

The Science: Aliphatic thiols are more nucleophilic but their resulting sulfenyl intermediates are less stabilized by resonance than aromatic equivalents, making them prone to over-oxidation to sulfinic acids (

) if water is present.

Corrective Actions:

• Water Scavenging: Ensure the solvent is anhydrous. Add 3Å Molecular Sieves to the reaction vessel.

• Reagent Switch: Use N-Fluorobenzenesulfonimide (NFSI) or NCS as the oxidant for aliphatic substrates. These form a metastable

  or intermediate that is more resistant to over-oxidation before cyanide attack.

MECHANISTIC VISUALIZATION

Understanding the "Fork in the Road" is critical for optimizing yields. You want to drive the path toward Path B, not Path A.

Figure 2: The kinetic competition between dimerization (Path A) and cyanation (Path B).

RECOMMENDED PROTOCOL (High-Fidelity)

This protocol utilizes Hypervalent Iodine (PIDA) . It is selected for this guide because it generates the intermediate in situ without requiring harsh acids or metal catalysts, minimizing side reactions.

Reagents:

• Substrate: Thiol (1.0 equiv)

• Oxidant: Phenyliodine diacetate (PIDA) (1.1 equiv)

• CN Source: TMSCN (Trimethylsilyl cyanide) (1.2 equiv)

• Solvent: DCM (Anhydrous)

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and cool to room temperature under

  .

• The "Trap" Solution: Dissolve PIDA (1.1 equiv) and TMSCN (1.2 equiv) in anhydrous DCM (0.1 M concentration relative to thiol). Stir for 5 minutes.

  • Why? This forms a reactive Iodine-CN species or pre-activates the oxidant, ensuring that as soon as thiol enters, CN is available.

• Controlled Addition: Dissolve the Thiol (1.0 equiv) in a minimal amount of DCM. Add this solution dropwise to the reaction mixture over 10–15 minutes at 0°C.

  • Critical Control Point: Fast addition here causes local high concentrations of R-SH, leading to disulfide formation.

• Reaction: Allow to warm to room temperature. Monitor by TLC (usually complete in <30 mins).

• Quench: Add saturated aqueous

  .

• Workup: Extract with DCM (x3). Wash combined organics with brine. Dry over

  .

• Purification: If TLC shows a single spot, evaporate solvent <40°C. If purification is needed, use a short plug of Neutral Alumina .

DATA & REAGENT SELECTION GUIDE

Use this table to select the correct oxidant system based on your substrate's sensitivity.

Oxidant System	Mechanism Type	Best For	Risk Factor
PhI(OAc)2 / TMSCN	Ligand Exchange / Concerted	Aromatic & Aliphatic	Low. Very chemoselective.[1]
DDQ / TBACN	Single Electron Transfer (SET)	Electron-rich Aromatics	Medium. Can over-oxidize activated rings.
NCS / NaCN	Halonium Intermediate	Sterically hindered thiols	High. Cl- byproduct is acidic.
O2 / Co-Catalyst	Radical	Large scale / Green Chem	High. Slow kinetics favor disulfide.

REFERENCES

• Frei, R., Courant, T., Wodrich, M. D., & Waser, J. (2015). General and practical formation of thiocyanates from thiols. Chemistry – A European Journal, 21(6), 2662–2668.

• Iranpoor, N., & Firouzabadi, H. (2002). DDQ-Promoted oxidative cyanation of thiols.[2] Tetrahedron Letters, 43, 3439–3441.

• Castanheiro, T., et al. (2023). Toward a General Protocol for Catalytic Oxidative Transformations Using Electrochemically Generated Hypervalent Iodine Species. Journal of Organic Chemistry.

• Kudo, K., et al. (2023). Direct cyanation of heteroaromatic compounds mediated by hypervalent iodine(III) reagents.[3] Chemical and Pharmaceutical Bulletin.

• Maurya, C. K., et al. (2016).[4] Synthesis of Disulfanes from Organic Thiocyanates Mediated by Sodium in Silica Gel. Synlett, 27, 409-411.[4]

Sources

• 1. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 2. DDQ-Promoted Mild and Efficient Metal-Free Oxidative α-Cyanation of N-Acyl/Sulfonyl 1,2,3,4-Tetrahydroisoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct cyanation of heteroaromatic compounds mediated by hypervalent iodine(III) reagents: In situ generation of PhI(III)-CN species and their cyano transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Disulfanes from Organic Thiocyanates Mediated by Sodium in Silica Gel [organic-chemistry.org]

Technical Support Center: Thiocyanate Synthesis &amp; Disulfide Mitigation

Current Wait Time: 0 minutes Agent: Senior Application Scientist, Dr. H. Chen Topic: Minimizing Disulfide Byproducts in Thiocyanate Synthesis

Core Directive: The "Prevention First" Philosophy

Welcome to the technical support hub. If you are here, you likely have a crude reaction mixture containing a significant percentage of disulfide dimer (

) alongside your desired thiocyanate ( ).

The hard truth: Separation of organic thiocyanates from their corresponding disulfides is notoriously difficult. Both species are often non-polar, lipophilic, and exhibit nearly identical retention factors (

) on silica gel.

Your strategy must be kinetic control. You cannot rely on thermodynamic equilibrium, as the disulfide bond is often the thermodynamic sink (approx. 60 kcal/mol bond strength). You must force the reaction down the kinetic pathway of cyanation before the dimerization can occur.

The Mechanism of Failure

To solve the problem, you must visualize the competition. Most oxidative thiocyanation reactions proceed through a transient activated sulfenyl intermediate (

).

The Critical Fork in the Road:

• Path A (Desired): The activated sulfur is attacked by the thiocyanate anion (

  ).

• Path B (Failure): The activated sulfur is attacked by a molecule of unreacted thiol (

  ).

Visualizing the Competition (Graphviz Diagram)

Caption: The kinetic bifurcation point. High local concentrations of unreacted thiol (R-SH) drive the reaction toward Path B (Disulfide).

Recommended Protocols (SOPs)

Do not use simple iodine (

) oxidation if you are struggling with disulfides; it is too prone to equilibrium issues. Use one of the following "Trap-and-React" methods.

Protocol A: The N-Thiocyanatosuccinimide (NTS) Method

Best for: High value substrates, electron-rich aromatics, and sensitive thiols. Why it works: It generates a distinct electrophilic

species in situ. There is no free oxidant to indiscriminately dimerize the thiol.

Reagents:

• N-Chlorosuccinimide (NCS)

• Ammonium Thiocyanate (

  ) or Potassium Thiocyanate ( )

• Solvent: Methanol (MeOH) or Acetonitrile (MeCN)

Step-by-Step:

• Preparation of NTS: In a round-bottom flask, dissolve NCS (1.1 equiv) and

  (1.2 equiv) in MeCN. Stir at room temperature for 20 minutes. You will see a precipitate (succinimide/salts) form; the solution now contains the active NTS reagent.

• Filtration (Optional but recommended): If your substrate is sensitive to salts, filter the mixture rapidly under argon to remove the precipitate.

• Substrate Addition: Cool the NTS solution to 0°C.

• Slow Addition: Dissolve your thiol (

  , 1.0 equiv) in minimal MeCN. Add this solution dropwise to the NTS solution over 30 minutes.

  • Crucial Detail: By adding the thiol to the electrophile, you ensure the concentration of

    is always effectively zero relative to the NTS. This shuts down Path B (Disulfide formation).

• Quench: Pour into water and extract with DCM.

Protocol B: The TCCA / Triphenylphosphine System

Best for: Converting Alcohols (

) or Thiols ( ) directly to Thiocyanates. Why it works: Triphenylphosphine ( ) acts as an oxygen scavenger and activates the TCCA (Trichloroisocyanuric acid), creating a highly reactive intermediate that is rapidly trapped by .

Reagents:

• TCCA (0.4 equiv - note stoichiometry, TCCA has 3 active chlorines)

• (1.1 equiv)
• (1.5 equiv)

• Solvent: Dry Acetonitrile (

  )

Step-by-Step:

• Mix

  , TCCA, and in acetonitrile. Stir for 15 minutes.

• Add the substrate (Thiol or Alcohol) slowly.

• Reflux may be required for alcohols; Room Temp is usually sufficient for thiols.

• Note: This method generates

  (Triphenylphosphine oxide) as a byproduct, which can be difficult to remove. Use Protocol A if you lack robust chromatography methods.

Troubleshooting Guide

Symptom	Diagnosis	Corrective Action
Reaction turns dark orange/brown immediately.	Free Iodine/Bromine accumulation.	Stop. You are oxidizing the thiol faster than the SCN can trap it. Switch to the NTS Method (Protocol A) . If using , add saturated sodium thiosulfate immediately to quench.
TLC shows two spots with very close Rf.	Disulfide contamination.	Perform a 2D-TLC . Spot the plate, run it, dry it, then rotate 90° and run again. If the spots remain on the diagonal, they are stable. If off-diagonal, they are interconverting. Fix: Use Gradient HPLC or silver-nitrate impregnated silica (Ag-Silica) for separation.
Yield is <50% and "grease" is observed in NMR.	Polymerization or Disulfide Oligomers.	Your concentration is too high. Dilute the reaction 10-fold. High Dilution favors intramolecular reaction (if applicable) or simple substitution over intermolecular dimerization.
Starting material is consumed, but no product.	Over-oxidation to Sulfonyl Cyanide or Sulfonic Acid.	The oxidant is too strong (e.g., KMnO4, excess peroxide). Switch to mild electrophilic sources like NCS/NaSCN or TCCA .

FAQ: Expert Insights

Q: Can I just reduce the disulfide back to the thiol and try again? A: Yes. If you have a mixture of

and , you can treat the mixture with or . However, can sometimes reduce the thiocyanate group itself (cleaving the nitrile to a thiol). The safest route is Zinc dust in acetic acid , which will reduce the disulfide to the thiol. You must then separate the thiol from the thiocyanate (polarity difference should now be large enough) and re-process the thiol.

Q: Why is the "Order of Addition" so critical? A: It is a matter of local stoichiometry.

• Wrong Way: Adding Oxidant to Thiol. Result: At the start, you have massive excess of Thiol. As soon as one molecule oxidizes, it is surrounded by 1,000 nucleophilic Thiol molecules. Disulfide forms instantly.

• Right Way (Reverse Addition): Adding Thiol to Oxidant/SCN. Result: The Thiol drop hits a "sea" of Oxidant/SCN. It oxidizes and is immediately trapped by SCN. It never finds another Thiol molecule to dimerize with.

Q: Is there a specific solvent that inhibits disulfide formation? A: Acetonitrile (MeCN) is superior to alcohols. Alcohols (MeOH/EtOH) are protic and can solvate the thiolate anion, making it a "softer" nucleophile, but they can also participate in solvolysis. MeCN is polar aprotic, stabilizing the intermediate charge without interfering. Avoid water at all costs, as it promotes hydrolysis to sulfenic acids (

), which rapidly condense to disulfides.

References

• N-Thiocyanatosuccinimide Protocol

  • Title: "Green Chemistry: Mechanochemical generation of N-thiocyanatosuccinimide."[1]

  • Source: Royal Society of Chemistry (RSC) / Green Chemistry.

  • URL:[Link]

• TCCA / Triphenylphosphine Protocol

  • Title: "Trihaloisocyanuric Acid/Triphenylphosphine: An Efficient System for Regioselective Conversion."[2]

  • Source: Organic Chemistry Portal / Synthesis.

  • URL:[Link]

• General Mechanism & Disulfide Exchange

  • Title: "Kinetics and Mechanisms of Thiol–Disulfide Exchange."
  • Source: NIH / PubMed Central.

  • URL:[Link]

• Triphenylphosphine/DDQ Method

  • Title: "Preparation of Thiocyanates and Isothiocyanates... Using Triphenylphosphine/DDQ/n-Bu4NSCN System."
  • Source: ResearchG

  • URL:[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Trihaloisocyanuric Acid/Triphenylphosphine: An Efficient System for Regioselective Conversion of Epoxides into Vicinal Halohydrins and Vicinal Dihalides under Mild Conditions [organic-chemistry.org]

Reference Data & Comparative Studies

Technical Comparison: IR Spectroscopic Differentiation of 4-Fluorophenyl Thiocyanate and Isothiocyanate

Executive Summary

In drug discovery and organic synthesis, distinguishing between linkage isomers—specifically thiocyanates (Ar-SCN) and isothiocyanates (Ar-NCS) —is a critical analytical challenge.[1] While these isomers share the same molecular formula (

) and similar elemental composition, their chemical reactivity profiles differ drastically. 4-Fluorophenyl isothiocyanate is a potent electrophile used in bioconjugation and heterocycle synthesis, whereas the thiocyanate isomer is often a stable intermediate or a source of the -SCN pharmacophore.[1]

This guide provides a definitive spectroscopic framework to differentiate 4-fluorophenyl thiocyanate from 4-fluorophenyl isothiocyanate using Infrared (IR) Spectroscopy, supported by experimental protocols and decision-making logic.

Fundamental Principles of Vibrational Modes

The differentiation relies on the specific vibrational modes of the triatomic pseudohalide group attached to the aromatic ring.[1] The connectivity (S-bound vs. N-bound) alters the bond order, force constants, and dipole moment changes during vibration, leading to distinct spectral signatures.[1]

• Thiocyanate (-S-C≡N): The sulfur atom acts as a "damper" between the aromatic ring and the cyano group.[1] The

  bond retains significant triple-bond character, resulting in a sharp, distinct peak at a higher wavenumber.[1]

• Isothiocyanate (-N=C=S): The nitrogen atom allows for resonance delocalization with the aromatic ring and the

  bond.[1] The cumulative double bond system ( ) produces a violent, large dipole change during stretching, resulting in a broad, extremely intense peak at a slightly lower wavenumber.[1]

Structural Visualization

The following diagram illustrates the connectivity and critical vibrational vectors.[2][3]

Figure 1: Structural connectivity differences driving the vibrational frequency shifts.

Spectral Analysis & Diagnostic Regions

The following table summarizes the critical IR bands required for identification. Data is synthesized from standard spectroscopic literature for fluoro-aromatics and pseudohalides.

Comparative Data Table

Spectral Region	Vibrational Mode	4-Fluorophenyl Thiocyanate (-SCN)	4-Fluorophenyl Isothiocyanate (-NCS)
Diagnostic Region	Pseudohalide Stretch	2130 – 2175 cm⁻¹	2040 – 2150 cm⁻¹
Peak Morphology	Shape & Intensity	Sharp , Medium-to-Strong intensity.[1] Distinct "needle" shape.	Broad , Very Strong (often saturates detector). Can be split/doublet.
Fingerprint	C-F Stretch (Aryl)	~1215 – 1250 cm⁻¹ (Strong)	~1215 – 1250 cm⁻¹ (Strong)
Aromatic	Ring Breathing (C=C)	~1590, 1495 cm⁻¹	~1600, 1500 cm⁻¹
Substitution	Para-Subst. (C-H Bend)	~810 – 840 cm⁻¹	~820 – 850 cm⁻¹

Critical Insight: The width of the peak is as diagnostic as the position.[1] If the peak at ~2100 cm⁻¹ is broad and dominates the entire spectrum (transmittance drops to near 0%), it is almost certainly the isothiocyanate .[1]

Experimental Protocols

To ensure data integrity, follow this standardized workflow for sample preparation and acquisition.

Method A: Attenuated Total Reflectance (ATR-FTIR)

Recommended for rapid screening of neat liquids or solids.[1]

• Crystal Cleaning: Clean the ATR crystal (Diamond or ZnSe) with isopropanol. Ensure the background spectrum is flat.

• Sample Application:

  • Isothiocyanate (mp ~25°C): If liquid, place 1 drop directly on the crystal. If solid, place a small crystal and apply low pressure. Caution: Isothiocyanates are lachrymators; use a fume hood.[1]

  • Thiocyanate (Solid): Place a few milligrams of solid on the crystal. Apply the pressure clamp until the force gauge reads optimal contact (usually ~80-100 units).

• Acquisition Parameters:

  • Resolution: 4 cm⁻¹[1][4]

  • Scans: 16 or 32 scans

  • Range: 4000 – 600 cm⁻¹[1]

• Post-Processing: Apply "ATR Correction" if comparing directly to transmission library spectra, though peak positions for the -SCN/-NCS region are generally robust.

Method B: KBr Pellet (Transmission)

Recommended for high-resolution archival data or if ATR saturation is problematic.[1]

• Grinding: Mix ~2 mg of the sample with ~200 mg of dry KBr powder. Grind to a fine powder in an agate mortar.

• Pressing: Transfer to a die and press at 8-10 tons for 2 minutes to form a transparent pellet.

• Measurement: Mount in the holder. Acquire spectrum against a blank air background.

  • Note: Ensure the pellet is clear. Cloudy pellets cause scattering (sloping baseline) that can obscure the C-F region.

Decision Logic & Workflow

Use this logic gate to interpret your spectral data definitively.

Figure 2: Step-by-step decision matrix for spectral identification.

Applications in Drug Development[5]

Understanding this distinction is vital for medicinal chemistry workflows:

• Edman Degradation & Labeling: 4-Fluorophenyl isothiocyanate reacts with N-terminal amines of proteins/peptides to form thiohydantoins. The broad IR peak at 2100 cm⁻¹ is used to monitor the consumption of the isothiocyanate reagent during conjugation reactions.[1]

• Bioisosteres: The thiocyanate group (-SCN) is metabolically distinct from the isothiocyanate. While -NCS is highly reactive toward nucleophiles (cysteines, lysines), -SCN is often investigated as a metabolic precursor or a distinct pharmacophore in antifungal and antibacterial research.[1]

• Synthesis Monitoring: When converting an aniline to an isothiocyanate (using thiophosgene or thiocarbonyldiimidazole), the appearance of the broad 2100 cm⁻¹ band and the disappearance of N-H stretches (3300-3500 cm⁻¹) confirms reaction progress.[1]

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for characteristic IR frequencies of -SCN vs -NCS).

• NIST Chemistry WebBook. (2025). Infrared Spectra of Thiocyanates and Isothiocyanates. National Institute of Standards and Technology.[4] Available at: [Link]

• Socrates, G. (2001).[5] Infrared and Raman Characteristic Group Frequencies: Tables and Charts. Wiley.[2] (Detailed discussion on the band shape differences between pseudohalides).

• PubChem. (2025).[6] 4-Fluorophenyl isothiocyanate Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. CN105753835A - A kind of method of synthesizing 2-(4-fluorophenyl) thiophene - Google Patents [patents.google.com]
• 2. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 3. researchgate.net [researchgate.net]
• 4. Ammonium thiocyanate [webbook.nist.gov]
• 5. Thiocyanate synthesis by C-S coupling or substitution [organic-chemistry.org]
• 6. 4-Fluorophenyl isothiocyanate | C7H4FNS | CID 15241 - PubChem [pubchem.ncbi.nlm.nih.gov]

13C NMR Chemical Shift of Thiocyanate Carbon in Fluorobenzenes

This guide details the 13C NMR chemical shift characteristics of the thiocyanate (-SCN) carbon in fluorobenzenes, comparing its diagnostic performance against isothiocyanates and providing a validated experimental protocol for its synthesis and characterization.

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, NMR Spectroscopists, and Drug Discovery Scientists.

Executive Summary: The Diagnostic Power of the SCN Signal

In the structural characterization of fluorinated drug scaffolds, the thiocyanate group (-SCN) offers a distinct, sharp, and electronically predictable NMR handle compared to its isomer, the isothiocyanate (-NCS). While fluorine substitution heavily impacts the aromatic ring carbons (splitting signals into doublets/multiplets via

coupling), the thiocyanate carbon remains a robust diagnostic singlet .

This guide compares the 13C NMR performance of thiocyanatofluorobenzenes against their non-fluorinated analogs and isothiocyanate isomers, demonstrating why the SCN carbon is a superior structural probe in complex mixtures.

Mechanistic Insight: Electronic & Structural Causality

The "Silent" Isothiocyanate vs. The "Loud" Thiocyanate

A critical performance differentiator in 13C NMR is the visibility of the signal.

• Thiocyanates (-S-C≡N): The carbon is sp-hybridized and attached to sulfur. It typically exhibits a sharp, distinct signal in the 108–112 ppm range. The relaxation times are favorable, allowing for standard integration.

• Isothiocyanates (-N=C=S): The carbon is sp-hybridized but attached to nitrogen. Due to rapid quadrupolar relaxation of the attached

  N nucleus and chemical exchange dynamics (conformational flexibility), the -NCS carbon signal is often extremely broad or effectively silent in the 130–135 ppm range.

Fluorine Substituent Effects

In fluorobenzenes, the fluorine atom exerts strong electronic effects (inductive

and resonance ).

• Ring Carbons: Fluorine causes massive splitting (

  Hz) and shifts in the aromatic signals, often complicating assignment.

• Thiocyanate Carbon: Being attached to the ring via a sulfur atom (Ar-S-CN), the nitrile carbon is 5 bonds away from a para-fluorine substituent. Consequently, the

  coupling is negligible, and the chemical shift perturbation is minimal (< 2 ppm), making the SCN signal a stable reference point regardless of ring fluorination.

Comparative Analysis: Chemical Shift Data

The following table contrasts the 13C NMR performance of the thiocyanate carbon against alternatives.

Compound Class	Structure	SCN/NCS Carbon Shift ( , ppm)	Signal Character	Coupling to F ( )
Phenyl Thiocyanate	Ph-S-CN	109.0 – 112.0	Sharp Singlet	N/A
4-Fluorophenyl Thiocyanate	4-F-Ph-S-CN	110.5 – 111.5	Sharp Singlet	Negligible ( Hz)
Pentafluorophenyl Thiocyanate	-S-CN	108.0 – 114.0	Singlet/Weak Multiplet	Negligible
Phenyl Isothiocyanate	Ph-N=C=S	134.0 – 136.0	Broad / Very Weak	N/A
Alkyl Thiocyanate	R-CH2-S-CN	112.0 – 114.0	Sharp Singlet	N/A

Key Takeaway: The SCN carbon shift is remarkably consistent. Unlike the aromatic ring carbons which "dance" depending on the fluorine position, the SCN carbon remains anchored near 111 ppm .

Visualization of Electronic Effects & Workflow

NMR Signal Logic Pathway

The following diagram illustrates why the SCN carbon is a superior probe compared to the ring carbons in fluorinated systems.

Caption: Logical flow of NMR signal characteristics in fluorinated thiocyanates vs. isothiocyanates.

Synthesis Workflow (Sandmeyer Protocol)

This pathway validates the synthesis of the probe molecule, ensuring the SCN group is introduced regioselectively.

Caption: Modified Sandmeyer protocol for the regioselective synthesis of 4-fluorophenyl thiocyanate.

Experimental Protocols

Protocol A: Synthesis of 4-Fluorophenyl Thiocyanate

This protocol uses a Sandmeyer-type reaction, which is preferred over nucleophilic aromatic substitution for its high functional group tolerance and specificity.

Reagents:

• 4-Fluoroaniline (1.0 eq)

• Sodium Nitrite (

  , 1.1 eq)

• Potassium Thiocyanate (KSCN, 1.2 eq)

• Copper(I) Thiocyanate (CuSCN, 0.1 eq - Catalyst)

• HCl (conc.), Water.

Step-by-Step Methodology:

• Diazotization: Dissolve 4-fluoroaniline in 10% HCl at 0°C. Add an aqueous solution of

  dropwise, maintaining the temperature below 5°C to prevent phenol formation. Stir for 30 min.

• Preparation of Nucleophile: In a separate flask, dissolve KSCN and catalytic CuSCN in water.

• Coupling: Slowly add the cold diazonium salt solution to the thiocyanate solution with vigorous stirring. A gas (

  ) will evolve.

• Workup: Once gas evolution ceases (approx. 1 hour), extract the mixture with dichloromethane (DCM). Wash the organic layer with brine, dry over

  , and concentrate in vacuo.

• Purification: Purify via silica gel column chromatography (Hexanes/EtOAc 95:5) to yield 4-fluorophenyl thiocyanate as a clear to pale yellow oil.

Protocol B: NMR Acquisition Parameters

To ensure the SCN carbon is visible and quantifiable:

• Solvent:

  (Standard).[1]

• Frequency: 100 MHz or higher (for 13C).

• Pulse Sequence: Standard proton-decoupled 13C (

  ).

• Relaxation Delay (D1): Set to 2–3 seconds . While SCN relaxes reasonably well, it is a quaternary carbon. For quantitative integration, increase D1 to 10s or add a relaxation agent like

  .

• Spectral Width: Ensure the window covers 0–200 ppm to capture the carbonyl/SCN region.

References

• Oregon State University. (2022). 13C NMR Chemical Shift Ranges. Retrieved from [Link]

• Glaser, R., et al. (2015). "Near-Silence of Isothiocyanate Carbon in 13C NMR Spectra." Journal of Organic Chemistry. Retrieved from [Link]

• Reich, H. J. (2023). 13C NMR Coupling Constants (J-Values). University of Wisconsin-Madison. Retrieved from [Link]

• Beilstein Journals. (2019). Synthesis of Fluorinated Phenyl Coumarins and NMR Analysis. Retrieved from [Link]

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

A Comparative Guide to the Reactivity of 4-Fluorophenyl Thiocyanate and 4-Chlorophenyl Thiocyanate for Drug Development Professionals

In the landscape of modern drug discovery and development, the strategic incorporation of unique functional groups can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. Aryl thiocyanates, serving as versatile intermediates, offer a gateway to a diverse array of sulfur-containing moieties that are integral to many therapeutic agents.[1][2] The choice of halogen substituent on the aromatic ring, particularly fluorine versus chlorine, is a critical design element that dictates the reactivity and, consequently, the utility of these building blocks. This guide provides an in-depth, objective comparison of the reactivity of 4-fluorophenyl thiocyanate and 4-chlorophenyl thiocyanate, grounded in fundamental principles of physical organic chemistry and supported by a proposed experimental framework for validation.

Core Principles: Electronic Effects of Fluorine vs. Chlorine

The reactivity of the phenyl thiocyanate scaffold is predominantly governed by the electronic properties of the halogen substituent at the para-position. Both fluorine and chlorine are electron-withdrawing groups, a characteristic that is crucial for activating the aromatic ring towards nucleophilic aromatic substitution (SNAr), a key reaction manifold for these compounds.[3][4] However, the subtle yet significant differences in their electronic character lead to distinct reactivity profiles.

Two primary electronic effects are at play:

• Inductive Effect (-I): This is the through-bond withdrawal of electron density. Fluorine is the most electronegative element, and therefore, it exerts a significantly stronger inductive electron-withdrawing effect than chlorine.[5][6] This effect deactivates the aromatic ring towards electrophilic attack but, critically, it also polarizes the C-X bond and can contribute to the stabilization of anionic intermediates in nucleophilic aromatic substitution.

• Mesomeric (Resonance) Effect (+M): This involves the donation of a lone pair of electrons from the halogen into the π-system of the aromatic ring. While both halogens possess lone pairs, the extent of this donation differs. The 2p orbital of fluorine has a more comparable size and energy to the 2p orbital of carbon, leading to more effective orbital overlap and a more significant +M effect compared to the 3p orbital of chlorine.[7][8]

In the context of nucleophilic aromatic substitution, the strong inductive effect of fluorine is expected to render the ipso-carbon (the carbon attached to the thiocyanate group) more electrophilic and better able to stabilize the negative charge in the Meisenheimer intermediate.[4] While the C-F bond is stronger than the C-Cl bond, in many SNAr reactions involving activated aromatic rings, the rate-determining step is the initial nucleophilic attack, not the departure of the leaving group.[1]

Quantitative Comparison: Hammett Substituent Constants

The electronic influence of a substituent can be quantified using Hammett substituent constants (σ). These empirically derived values provide a measure of the electron-donating or electron-withdrawing nature of a substituent.[9][10] For para-substituents, the σp value is particularly relevant.

Substituent	Hammett Constant (σp)
-F	+0.062
-Cl	+0.227
Table 1: Hammett para-substituent constants (σp) for fluorine and chlorine.[11]

The more positive σp value for chlorine indicates that it is a stronger net electron-withdrawing group from the para-position in the context of the ionization of benzoic acids, the reaction used to define these constants. This might seem counterintuitive given fluorine's higher electronegativity. However, the Hammett constants reflect the overall electronic effect, which is a balance of inductive and resonance effects. The greater +M effect of fluorine partially offsets its stronger -I effect, leading to a less positive σp value compared to chlorine.

For reactions that are sensitive to the stabilization of a negative charge in the transition state, such as nucleophilic aromatic substitution, a more positive σ value generally correlates with a faster reaction rate. This would suggest that 4-chlorophenyl thiocyanate might be more reactive. However, the high electronegativity of fluorine can also play a dominant role in stabilizing the transition state of the rate-determining nucleophilic attack. Kinetic studies on analogous systems, such as 6-halopurines, have shown that the fluoro-substituted compound is often the most reactive in SNAr reactions, with a reactivity order of F > Cl.[1]

Proposed Experimental Protocol for Reactivity Comparison

To empirically determine the relative reactivities of 4-fluorophenyl thiocyanate and 4-chlorophenyl thiocyanate, a competitive kinetic experiment is proposed. This experiment will involve the reaction of an equimolar mixture of the two aryl thiocyanates with a limiting amount of a common nucleophile. The product ratio, determined at various time points, will provide a direct measure of their relative reaction rates.

Objective: To determine the relative rate of nucleophilic aromatic substitution of 4-fluorophenyl thiocyanate and 4-chlorophenyl thiocyanate with a selected nucleophile.

Materials:

• 4-Fluorophenyl thiocyanate

• 4-Chlorophenyl thiocyanate (CAS: 3226-37-7)[12]

• Piperidine (or other suitable nucleophile)

• Dimethylformamide (DMF, anhydrous)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Stock Solution Preparation:

  • Prepare a 0.1 M stock solution of 4-fluorophenyl thiocyanate in anhydrous DMF.

  • Prepare a 0.1 M stock solution of 4-chlorophenyl thiocyanate in anhydrous DMF.

  • Prepare a 0.05 M stock solution of piperidine in anhydrous DMF.

  • Prepare a 0.05 M stock solution of the internal standard in anhydrous DMF.

• Reaction Setup:

  • In a clean, dry reaction vial equipped with a magnetic stir bar, combine 1.0 mL of the 4-fluorophenyl thiocyanate stock solution, 1.0 mL of the 4-chlorophenyl thiocyanate stock solution, and 0.5 mL of the internal standard stock solution.

  • Place the vial in a temperature-controlled reaction block set to 50 °C and allow the solution to equilibrate for 10 minutes.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding 1.0 mL of the pre-warmed piperidine stock solution to the reaction vial.

  • Immediately withdraw a 100 µL aliquot (t=0), quench it in a vial containing 900 µL of a suitable quenching solution (e.g., dilute HCl in ethyl acetate), and vortex.

  • Withdraw and quench aliquots at regular intervals (e.g., 15, 30, 60, 120, and 240 minutes).

• Sample Analysis:

  • Analyze the quenched aliquots by GC-MS.

  • Identify and quantify the peaks corresponding to the starting materials (4-fluorophenyl thiocyanate and 4-chlorophenyl thiocyanate) and the products (4-(piperidin-1-yl)phenyl thiocyanate from both starting materials will likely have the same retention time, so monitoring the disappearance of the starting materials is key).

• Data Analysis:

  • Calculate the concentration of each reactant at each time point relative to the internal standard.

  • Plot the natural logarithm of the concentration of each reactant versus time. The slope of this line will be the negative of the pseudo-first-order rate constant (-k').

  • The ratio of the rate constants (k'fluoro / k'chloro) will provide the relative reactivity.

Visualizing the Reaction Pathway and Logic

Caption: Generalized mechanism for the nucleophilic aromatic substitution (SNAr) reaction.

Caption: Experimental workflow for the competitive kinetic analysis.

Summary and Outlook

The choice between 4-fluorophenyl thiocyanate and 4-chlorophenyl thiocyanate as a synthetic intermediate is a nuanced decision that hinges on the specific reaction conditions and the desired reactivity profile.

• 4-Fluorophenyl Thiocyanate: The strong inductive effect of fluorine is predicted to make this compound highly susceptible to nucleophilic attack, potentially leading to faster reaction rates in SNAr reactions where the initial attack is the rate-determining step. This is often the case in activated aromatic systems.

• 4-Chlorophenyl Thiocyanate: With a more positive Hammett σp value, this compound is also a strong candidate for SNAr reactions. The weaker C-Cl bond compared to the C-F bond could become a factor in reactions where the departure of the leaving group is more significant to the overall rate.

The proposed experimental protocol provides a robust framework for an empirical comparison, which is essential for making informed decisions in a drug development pipeline. It is important to note the prevalence of the isomeric 4-fluorophenyl isothiocyanate (CAS 1544-68-9) in commercial databases, and researchers should ensure they are sourcing or synthesizing the correct thiocyanate isomer for their intended application.[7]

Ultimately, the optimal choice will depend on the specific nucleophile, solvent, and temperature conditions of the desired transformation. A thorough understanding of the underlying physical organic principles, coupled with empirical validation, will empower researchers to harness the full potential of these valuable synthetic building blocks.

References

• (No author given). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Royal Society of Chemistry. Retrieved February 6, 2026, from [Link]

• (No author given). 4-Fluorophenyl isothiocyanate | C7H4FNS | CID 15241. PubChem. Retrieved February 6, 2026, from [Link]

• (No author given). Thiocyanate synthesis by C-S coupling or substitution. Organic Chemistry Portal. Retrieved February 6, 2026, from [Link]

• (No author given). 4-chlorophenyl thiocyanate - 3226-37-7. ChemSynthesis. Retrieved February 6, 2026, from [Link]

• Hocek, M., & Holý, A. (2001). S N Ar Displacements with 6-(Fluoro, Chloro, Bromo, Iodo, and Alkylsulfonyl)purine Nucleosides: Synthesis, Kinetics, and Mechanism 1. The Journal of Organic Chemistry, 66(17), 5845–5853. [Link]

• (No author given). Arylation Chemistry for Bioconjugation. PubMed Central. Retrieved February 6, 2026, from [Link]

• (No author given). Relationship between the Hammett para-substituent constants (s p ) of benzoxadiazolyl isothiocyanates and the observed rate constants (k obs ) for the disappearance of TZ-Leu. ResearchGate. Retrieved February 6, 2026, from [Link]

• (No author given). Hammett equation. Wikipedia. Retrieved February 6, 2026, from [Link]

• (No author given). 16.7: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Retrieved February 6, 2026, from [Link]

• Sun, N., Zhang, H., Mo, W., Hu, B., Shen, Z., & Hu, X. (2013). Synthesis of Aryl Thiocyanates via Copper-Catalyzed Aerobic Oxidative Cross-Coupling between Arylboronic Acids and KSCN. Synlett, 24(11), 1443–1447. [Link]

• (No author given). Concerted Nucleophilic Aromatic Substitutions. PubMed Central. Retrieved February 6, 2026, from [Link]

• (No author given). 27.03 Hammett Substituent Constants Defined. YouTube. Retrieved February 6, 2026, from [Link]

• (No author given). Rate of EAS in chlorobenzene and fluorobenzene. Chemistry Stack Exchange. Retrieved February 6, 2026, from [Link]

• (No author given). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. Retrieved February 6, 2026, from [Link]

• (No author given). Substituent Correlations Characterized by Hammett Constants in the Spiropyran-Merocyanine Transition. Fraunhofer-Publica. Retrieved February 6, 2026, from [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195. [Link]

• (No author given). Halogenoalkanes | Nucleophilic Substitution (with :CN-). Reaction Mechanism Notes: Organic Chemistry Revision Sheets. Retrieved February 6, 2026, from [Link]

• (No author given). Hammett equation. Wikipedia. Retrieved February 6, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. echemi.com [echemi.com]
• 6. 4-Fluorophenyl isothiocyanate | C7H4FNS | CID 15241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-FLUOROPHENYL ISOTHIOCYANATE | 1544-68-9 [chemicalbook.com]
• 8. 4-Chlorophenyl isothiocyanate 99 2131-55-7 [sigmaaldrich.com]
• 9. Hammett equation - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. chemsynthesis.com [chemsynthesis.com]
• 12. Synthesis of Aryl Thiocyanates via Copper-Catalyzed Aerobic Oxidative Cross-Coupling between Arylboronic Acids and KSCN [organic-chemistry.org]

Crystal Structure Analysis of Fluorinated Aryl Thiocyanates: A Comparative Technical Guide

Executive Summary

The structural characterization of fluorinated aryl thiocyanates represents a critical intersection between halogen bonding, chalcogen interactions, and crystal engineering. Unlike their non-fluorinated counterparts or isothiocyanate isomers, fluorinated aryl thiocyanates exhibit unique supramolecular motifs driven by the "Fluorine Effect"—the reversal of the quadrupole moment of the aromatic ring and the introduction of competitive C–F···S and S···N interactions.

This guide objectively compares the structural performance of fluorinated aryl thiocyanates against key alternatives (non-fluorinated analogs and isothiocyanates), providing experimental protocols and data-driven insights to support their application in drug design and materials science.

Part 1: The Fluorine Effect in Crystal Engineering

To understand the crystal packing of fluorinated aryl thiocyanates, one must first quantify how fluorine substitution alters the electrostatic landscape compared to standard phenyl thiocyanates.

Comparative Analysis: Electrostatic & Steric Drivers

Feature	Phenyl Thiocyanate (Ph-SCN)	Perfluorophenyl Thiocyanate ( -SCN)	Impact on Crystal Packing
Quadrupole Moment	Negative above/below ring	Positive above/below ring	-Hole Stacking: rings stack face-to-face with electron-rich donors (e.g., solvent molecules or adjacent phenyl rings).
H-Bonding Capacity	C-H donors available	No C-H donors (F is a poor acceptor)	Segregation: Fluorinated domains often segregate from hydrocarbon domains, creating layered structures.
Chalcogen Bonding	Moderate S···N interactions	Enhanced S···N interactions	-Hole Activation: The electron-withdrawing F atoms deepen the -hole on the Sulfur, strengthening S···N intermolecular contacts.[1]

The Isomer Distinction: Thiocyanate (-SCN) vs. Isothiocyanate (-NCS)

A common pitfall in structural analysis is misidentifying the linkage isomer. The crystal data below highlights the objective geometric differences that must be verified during refinement.

Table 1: Structural Parameters of Linkage Isomers

Parameter	Aryl Thiocyanate (Ar-S-C≡N)	Aryl Isothiocyanate (Ar-N=C=S)	Diagnostic Significance
Linkage Atom	Sulfur (S)	Nitrogen (N)	Primary Identification
Bond Angle (Ar-X-C)	(Bent)	(Quasi-linear)	Critical Check: SCN is bent at the S; NCS is nearly linear at the N.
Terminal Bond	C≡N ( Å)	C=S ( Å)	IR/Raman Confirmation: cm⁻¹ vs cm⁻¹.
Packing Motif	Chalcogen Bonds (S···N)	Dipole-Dipole	SCN tends to form cooperative chains; NCS often forms dimers.

Part 2: Supramolecular Interaction Networks

The stability of fluorinated aryl thiocyanate crystals is governed by a hierarchy of non-covalent interactions. The following diagram illustrates the competitive interaction logic used to predict and analyze these structures.

Visualization: Supramolecular Logic Flow

Figure 1: Interaction hierarchy in fluorinated aryl thiocyanates. Note how Fluorine substitution amplifies the

-hole on Sulfur, promoting directional S···N bonding.

Part 3: Experimental Protocols

To ensure high-quality single crystals suitable for XRD analysis, a slow, thermodynamically controlled crystallization is required. The following protocol synthesizes 4-fluorophenyl thiocyanate and grows diffraction-quality crystals.

Workflow: Synthesis & Crystallization[2][3][4][5]

Figure 2: Synthesis and crystallization workflow. Slow evaporation is critical for resolving disorder in the SCN group.

Detailed Protocol: 4-Fluorophenyl Thiocyanate

1. Synthesis (Sandmeyer Route):

• Diazotization: Dissolve 4-fluoroaniline (10 mmol) in 15% HCl (20 mL) at 0°C. Add

  (11 mmol) dropwise.

• Substitution: Add the cold diazonium solution to a stirred suspension of CuSCN (12 mmol) and KSCN (15 mmol) in water.

• Reaction: Allow to warm to room temperature (evolution of

  gas). Stir for 2 hours.

• Workup: Extract with dichloromethane (DCM), wash with brine, dry over

  .

2. Crystallization (The Critical Step):

• Method: Slow Evaporation (Thermodynamic Control).

• Solvent System: Ethanol/Hexane (1:1 v/v) or pure Acetonitrile.

• Procedure: Dissolve the purified oil/solid in the minimum amount of warm solvent. Filter through a 0.45 µm PTFE syringe filter into a clean vial. Cover with parafilm, punch 3 small holes, and store at 4°C in a vibration-free environment.

• Timeline: Crystals typically appear within 48–72 hours.

3. Validation:

• Melting Point: Sharp range (e.g., p-fluorophenyl thiocyanate mp

  20°C, often an oil at RT, requires low-temp XRD; polyfluorinated analogs are solids).

• IR Spectroscopy: Look for the sharp

  stretch at ~2160 cm⁻¹.

Part 4: Advanced Characterization & Data Interpretation

When analyzing the solved structure, specific attention must be paid to the geometry of the thiocyanate group to differentiate it from isothiocyanates and to quantify the "Fluorine Effect."

Key Metrics for Analysis[5]

Metric	Target Value	Interpretation
Angle		Confirms S-linkage (Thiocyanate).
Angle		Near linearity indicates standard sp hybridization. Deviations >10° suggest strong packing forces or disorder.
Distance	Å	Indicates Chalcogen Bonding (sum of vdW radii is ~3.35 Å). Shorter distance = Stronger bond.
Hirshfeld Surface ( )	Red Spots on S/N	Visualizes the S···N contact points. Essential for proving supramolecular connectivity.

Troubleshooting Disorder

Thiocyanate groups often exhibit head-to-tail disorder (S-C≡N vs N=C=S occupancy) in the crystal lattice.

• Detection: Large thermal ellipsoids on the terminal Nitrogen.

• Resolution: Refine the structure with split positions (e.g., 90% SCN / 10% NCS) only if supported by difference Fourier maps. However, chemically pure samples rarely show linkage isomerism in the lattice; disorder is usually orientational.

References

• Structural Distinction of Isomers

  • MDPI. (2023). Synthesis, X-ray Structures and Hirshfeld Analysis of Thiocyanate-Bridged Coordination Polymers. Link

• Chalcogen Bonding

  • Royal Society of Chemistry. (2020). Chalcogen bonding interactions in organic selenocyanates and thiocyanates. Link

• Synthesis Protocols

  • Organic Chemistry Portal. (2013). Synthesis of Aryl Thiocyanates via Copper-Catalyzed Oxidative Cross-Coupling. Link

• Green Chemistry Approaches

  • ACS Omega. (2020). Mechanochemical Thiocyanation of Aryl Compounds via C–H Functionalization. Link

• General Thiocyanate Chemistry

  • Wikipedia. Organic thiocyanates. Link

Sources

• 1. researchgate.net [researchgate.net]